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Clinically Relevant Biomarkers for Lenvatinib
Response

The table below summarizes key biomarkers applied in clinical practice or identified as highly relevant for

predicting response to lenvatinib in Hepatocellular Carcinoma (HCC). These are primarily based on

retrospective studies [1].

Biomarker
Category

Specific Biomarker(s) Clinical Utility & Association
Example Cut-off /
Assessment Time

Serum Tumor
Marker

Alpha-fetoprotein (AFP) Early reduction post-treatment

associated with better
response [1].

200 ng/mL;

assessment from
baseline to 1 month

[1].

Liver Function
& Nutrition

Albumin-Bilirubin

(ALBI) Score

Assesses liver function

reserve; lower scores (better
function) predict longer survival

[1].

ALBI score: -2.44;

assessment at 6
months [1].
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Biomarker
Category

Specific Biomarker(s) Clinical Utility & Association
Example Cut-off /
Assessment Time

Systemic
Inflammation

Neutrophil-to-

Lymphocyte Ratio
(NLR)

Lower baseline values and

early reduction post-treatment
correlate with improved survival

[1].

NLR: 2.47;

assessment at 100,
200, and 300 days [1].

Systemic
Inflammation

Platelet-to-Lymphocyte

Ratio (PLR)

Lower baseline values are

associated with better
treatment outcomes [1].

PLR: 150; assessment

at 100, 200, and 300
days [1].

Systemic
Inflammation

C-reactive Protein
(CRP) / CRP-to-

Albumin Ratio (CAR)

Lower baseline levels correlate
with improved survival [1].

CAR: 0.108;
assessment at 4 or 12

weeks [1].

Body
Composition

Psoas Muscle Mass

Index (PMI)

Higher muscle mass (lower

sarcopenia) is associated with
better outcomes [1].

Male: 5.66 cm²/m²;

Female: 4.61 cm²/m²
[1].

Emerging and Exploratory Biomarkers

The table below lists biomarkers that are currently under investigation. These show promise but require

further validation before clinical application [2] [3] [4].

Biomarker
Category

Specific Biomarker(s) Potential Predictive Value

Serum Growth
Factors

FGF19, FGF21, FGF23 Early increases in FGF19/FGF23 post-lenvatinib

may correlate with tumor response. High baseline
FGF21 may predict longer OS with lenvatinib vs.

sorafenib [4].

Serum Growth
Factors

VEGF, ANG2 (Angiopoietin-2) Higher baseline levels are prognostic for shorter

Overall Survival (OS) in HCC patients [4].
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Biomarker
Category

Specific Biomarker(s) Potential Predictive Value

Gene
Expression
Signatures

Lenvatinib Resistance-

Related Genes (e.g., ALPK3,
SLC2A2, CTSV, PFKFB4)

A signature of four genes can stratify patients into

high- and low-risk groups. High-risk is linked to
aggressive tumor features and treatment

resistance [3].

Genetic
Alterations

TP53 mutations High-risk patients (per the gene signature above)

show a predisposition for TP53 mutations, which is
associated with a worse prognosis [3].

Molecular
Subtypes

VEGF/FGF-enriched tumor
group

Patients with tumors enriched in VEGF/FGF
pathway gene expression showed improved OS

with lenvatinib compared to an intermediate
expression group [4].

Experimental Protocols for Key Biomarker Analyses

Here are detailed methodologies for some of the key experiments cited in the research.

Protocol: Serum Biomarker Analysis via ELISA

This protocol is based on the analysis performed in the REFLECT trial to measure pharmacodynamic

changes in serum biomarkers [4].

Sample Collection: Collect patient serum samples at baseline, on Cycle 1 Day 15, and on Day 1 of

Cycles 2, 3, and 4.
Sample Storage: Store samples at -20°C or below until assayed.

Biomarker Assay: Perform enzyme-linked immunosorbent assays (ELISAs) for target biomarkers
such as VEGF, ANG2, FGF19, FGF21, and FGF23 following the manufacturer's instructions for the

commercial kits.
Data Analysis: Analyze the changes in biomarker levels from baseline. In the REFLECT study,

responders to lenvatinib showed significantly greater increases in FGF19 and FGF23 at Cycle 4,
Day 1 compared to non-responders [4].
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Protocol: Developing a Lenvatinib Resistance-Related Gene
Signature

This workflow describes the computational process for identifying and validating a gene signature associated

with lenvatinib resistance, as outlined in a 2025 study [3].
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Frequently Asked Questions (FAQs)

Q1: Are there any validated biomarkers to select patients for lenvatinib plus pembrolizumab therapy

in cancers other than HCC? A1: In a study on advanced endometrial carcinoma, common biomarkers like

T-cell–inflamed gene expression profile (TcellinfGEP) and tumor mutational burden (TMB) were not

predictive of response to the lenvatinib plus pembrolizumab combination. The study concluded that these

biomarkers should not be used for patient selection in this context, and efficacy was observed regardless of

biomarker status [5].

Q2: What is a common challenge when investigating biomarkers for lenvatinib in HCC? A2: A major

challenge is the molecular heterogeneity of HCC. Furthermore, advanced disease is often diagnosed

radiologically without a biopsy, leading to a paucity of available tumor tissue for analysis. This has shifted

significant biomarker discovery efforts towards using serum biomarkers [4].

Q3: How can a high-risk score from a lenvatinib resistance gene signature inform clinical practice?

A3: Patients stratified into the high-risk group by a 4-gene signature (ALPK3, SLC2A2, CTSV, PFKFB4)

were characterized by a higher likelihood of TP53 mutations, aggressive tumor features, and resistance

to various treatments, including chemotherapy and transcatheter arterial chemoembolization (TACE). This

suggests the signature could help guide more personalized treatment plans by identifying patients who may

not respond well to standard therapies [3].

Experimental Workflow for Biomarker Analysis

The following diagram outlines a generalized workflow for integrating biomarker analysis into a clinical

study of lenvatinib, synthesizing common elements from the reviewed literature.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 9 Tech Support

https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10806562/
https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9401497/
https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://bmcgastroenterol.biomedcentral.com/articles/10.1186/s12876-025-03861-8
https://www.smolecule.com/products/s532763?utm_src=pdf-body
https://www.smolecule.com/products/s532763?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Patient Cohort
(Lenvatinib Treatment)

Baseline Sample Collection

On-Treatment Sample Collection
(e.g., 1-4 Months)

Longitudinal Monitoring

Analyze Serum Biomarkers
(e.g., AFP, FGF21, VEGF via ELISA)

Analyze Tissue Biomarkers
(e.g., Gene Expression via RNA-seq)

Analyze Clinical/Imaging Data
(e.g., NLR, ALBI Score, Tumor Size)

Correlate Biomarker Data
with Clinical Outcomes

(OS, PFS, ORR)

Identify Predictive Signatures
& Validate in Independent Cohort

Biomarker-Guided
Treatment Strategy

Click to download full resolution via product page

Need Custom Synthesis?

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 9 Tech Support

https://www.smolecule.com/products/s532763?utm_src=pdf-body-img
https://www.smolecule.com/products/s532763?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 9 Tech Support

https://www.smolecule.com/products/s532763?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12368414/
https://pubmed.ncbi.nlm.nih.gov/40851753/
https://bmcgastroenterol.biomedcentral.com/articles/10.1186/s12876-025-03861-8
https://bmcgastroenterol.biomedcentral.com/articles/10.1186/s12876-025-03861-8
https://pmc.ncbi.nlm.nih.gov/articles/PMC9401497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10806562/
https://www.smolecule.com/products/b532763#lenvatinib-biomarkers-for-treatment-response-prediction
https://www.smolecule.com/products/b532763#lenvatinib-biomarkers-for-treatment-response-prediction
https://www.smolecule.com/products/b532763#lenvatinib-biomarkers-for-treatment-response-prediction
https://www.smolecule.com/products/b532763#lenvatinib-biomarkers-for-treatment-response-prediction
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s532763?utm_src=pdf-bulk
https://www.smolecule.com/products/s532763?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 9 / 9 Tech Support

https://www.smolecule.com/products/s532763?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

